Cas no 876717-03-2 (1-(2,3-Dihydro-benzofuran-2-ylmethyl)-piperazine)

• Product Name: 1-(2,3-Dihydro-benzofuran-2-ylmethyl)-piperazine
• CAS No: 876717-03-2
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 1078858
• PubChem ID: 3159664
• Update Time: 2025-10-30

1-(2,3-Dihydro-benzofuran-2-ylmethyl)-piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-Dihydro-benzofuran-2-ylmethyl)-piperazine
• AKOS000302953
• 1-[(2,3-dihydro-1-benzofuran-2-yl)methyl]piperazine
• 1-[(2,3-dihydro-1-benzofuran-2yl)methyl]piperazine
• 1-((2,3-Dihydrobenzofuran-2-yl)methyl)piperazine
• HMS1698O02
• AKOS017466397
• Z969132108
• MLS001206932
• SMR000524686
• 876717-03-2
• DNZIVLPHTKLWQR-UHFFFAOYSA-N
• 1-(2,3-dihydro-1-benzofuran-2-ylmethyl)piperazine
• VS-09958
• SCHEMBL15708109
• FT-0741826
• CHEMBL1334385
• HMS2816H18
• DTXSID50390221
• STK587015
• BBL030659
• DA-19636

• MDL： MFCD06751853
• Inchi： 1S/C13H18N2O/c1-2-4-13-11(3-1)9-12(16-13)10-15-7-5-14-6-8-15/h1-4,12,14H,5-10H2
• InChI Key： DNZIVLPHTKLWQR-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2CC1CN1CCNCC1

Computed Properties

• Exact Mass: 218.141913202g/mol
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 24.5Ų

1-(2,3-Dihydro-benzofuran-2-ylmethyl)-piperazine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-(2,3-Dihydro-benzofuran-2-ylmethyl)-piperazine

Introduction to 1-(2,3-Dihydro-benzofuran-2-ylmethyl)-piperazine (CAS No. 876717-03-2)

1-(2,3-Dihydro-benzofuran-2-ylmethyl)-piperazine, identified by the CAS number 876717-03-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the piperazine class, which is well-documented for its diverse pharmacological properties, including neurokinetic and cardiovascular effects. The structural motif of 1-(2,3-Dihydro-benzofuran-2-ylmethyl)-piperazine incorporates a dihydro-benzofuran moiety, a scaffold that has garnered considerable attention due to its potential in modulating biological pathways associated with central nervous system (CNS) disorders.

The dihydro-benzofuran core is known for its ability to interact with various neurotransmitter receptors, making it a valuable scaffold for designing novel psychoactive agents. Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of how this structural feature influences the pharmacokinetic and pharmacodynamic profiles of derivatives. Studies suggest that the dihydro-benzofuran ring can enhance binding affinity to targets such as serotonin receptors, which are implicated in conditions like depression and anxiety.

Moreover, the methyl-piperazine component of the compound contributes to its potential as a pharmacophore. Piperazine derivatives are widely recognized for their role in central nervous system modulation, with applications ranging from antipsychotics to anxiolytics. The introduction of a methyl group at the 2-position of the piperazine ring further fine-tunes the compound's pharmacological activity, potentially enhancing solubility and metabolic stability—key factors in drug development.

In the context of contemporary pharmaceutical research, 1-(2,3-Dihydro-benzofuran-2-ylmethyl)-piperazine has been explored for its potential therapeutic applications. Preliminary in vitro studies have indicated that this compound may exhibit properties relevant to the treatment of neurodegenerative diseases. The ability of the dihydro-benzofuran moiety to cross the blood-brain barrier and interact with specific receptor subtypes makes it an attractive candidate for further investigation. Researchers are particularly interested in its interaction with sigma receptors, which have been linked to cognitive function and pain modulation.

Recent publications highlight the compound's role in preclinical models designed to assess its efficacy in modulating neurotransmitter release and receptor occupancy. These studies have shown promising results in normalizing neurotransmitter levels in animal models of depression and anxiety. The compound's dual interaction with both serotonin and dopamine systems suggests a multifaceted approach to treating CNS disorders, which is increasingly recognized as a critical strategy in modern psychiatry.

The synthesis of 1-(2,3-Dihydro-benzofuran-2-ylmethyl)-piperazine involves sophisticated organic chemistry techniques that ensure high purity and yield. Advanced synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. These synthetic strategies not only optimize production but also enhance scalability for potential clinical trials.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is paramount when handling compounds like 1-(2,3-Dihydro-benzofuran-2-ylmethyl)-piperazine. This adherence guarantees that pharmaceutical-grade material is produced consistently, meeting stringent quality standards required for preclinical and clinical investigations. The rigorous testing protocols applied during production help mitigate variability issues that could affect experimental outcomes.

The future prospects of 1-(2,3-Dihydro-benzofuran-2-ylmethyl)-piperazine are promising, with ongoing research aimed at elucidating its mechanism of action and exploring novel therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress in this field. By leveraging cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD), researchers can identify optimized derivatives with enhanced efficacy and reduced side effects.

In conclusion,1-(2,3-Dihydro-benzofuran-2-ylmethyl)-piperazine (CAS No. 876717-03-2) represents a compelling candidate for further exploration in pharmaceutical development. Its unique structural features offer potential benefits in treating CNS disorders through modulating neurotransmitter systems. As research continues to uncover new applications and refine synthetic methodologies,this compound holds significant promise as a therapeutic agent, contributing to advancements in modern medicine.